1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(3-methoxybenzoyl)amino]phenyl]methyl]-N-(4-propan-2-ylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O3/c1-19(2)21-9-13-24(14-10-21)31-28(34)26-17-32(18-29-26)16-20-7-11-23(12-8-20)30-27(33)22-5-4-6-25(15-22)35-3/h4-15,17-19H,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: JJPUIXHQDYSRTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C28H28N4O3
• Molecular Weight: 468.5 g/mol
• CAS No.: 1251684-38-4

Description

This compound features an imidazole core substituted with a 3-methoxybenzamido group via a phenylmethyl linkage at position 1 and an isopropylphenyl carboxamide group at position 2.

Comparison with Similar Compounds

Benzimidazole Derivatives with Triazole-Thiazole Substituents (Compounds 9a–9e, )

• Core Structure : Benzimidazole (vs. imidazole in the target compound).
• Substituents : Thiazole-triazole-acetamide groups with variable aryl substitutions (e.g., 4-bromophenyl in 9c).
• Key Differences: The target compound lacks the triazole-thiazole scaffold, instead incorporating a carboxamide-linked isopropylphenyl group.

Pyrrolidine-Linked Benzimidazole Carboxamides (5cb and 5cc, )

• Core Structure : Benzimidazole with pyrrolidine and phenyl substituents.
• Substituents: 5cb includes a 4-chlorophenyl group, while 5cc has a phenylbutanone chain.
• Key Differences : The target compound’s imidazole core and isopropylphenyl group contrast with the benzimidazole-pyrrolidine framework. HRMS and NMR data for 5cb/5cc (e.g., δ 7.86 ppm for aromatic protons) provide benchmarks for validating the target’s spectral signatures .

Methoxyphenyl-Substituted Benzimidazole Carboxamide ()

• Core Structure : Benzimidazole with 3,4-dimethoxy and 4-methoxyphenyl groups.
• Substituents : Propyl chain at position 1.
• Key Differences : The target compound’s imidazole core and 3-methoxybenzamido group differ in electronic and steric properties. The one-pot reductive cyclization method used here could inform alternative synthetic routes for the target compound .

Imidazole Hydrochloride Salt (Compound 7, )

• Core Structure : Imidazole with methoxyphenylpropoxy and phenethyl groups.
• Substituents : Hydrochloride salt form enhances solubility.

Table 1. Key Properties of Selected Analogues

Compound	Core Structure	Substituents	Synthesis Method	Notable Data
Target Compound	Imidazole	3-Methoxybenzamido, isopropylphenyl	Not specified	N/A (predicted)
9c ()	Benzimidazole	Bromophenyl-thiazole-triazole	Multi-step, Cu-catalyzed	Docking with acarbose
5cb ()	Benzimidazole	4-Chlorophenyl, pyrrolidine	Procedure B (alkylation)	HRMS: [M+H]+ 378.1926
Compound	Benzimidazole	3,4-Dimethoxyphenyl, propyl	One-pot reductive cyclization	LC-MS: m/z 421.1 [M+H]+
Compound 7 ()	Imidazole (salt)	Methoxyphenylpropoxy	SN2 reaction, chromatography	¹H-NMR: δ 3.81–3.65 ppm

Functional Group Impact

• Methoxy Groups : Present in the target compound and derivatives, enhancing solubility and hydrogen-bonding capacity.
• Carboxamide Linkage : Common to all compared compounds; critical for target binding (e.g., kinase hinge region interactions) .
• Aryl Substitutions : Bromophenyl (9c) and chlorophenyl (5cb) groups introduce electron-withdrawing effects, contrasting with the target’s electron-donating methoxy and isopropyl groups.